Cas no 10399-73-2 (Acridine, 10-oxide)

Acridine, 10-oxide structure

Product Name:Acridine, 10-oxide

CAS No:10399-73-2

Molecular Formula:C₁₃H₉NO

Molecular Weight:195.21666

CID:221445

PubChem ID:139143

Acridine, 10-oxide Properties

Names and Identifiers

- Acridine, 10-oxide
- Acridine-N-oxide
- 10-oxidoacridin-10-ium
- 10-Oxylatoacridine-10-ium
- SCHEMBL3084819
- DTXSID50146200
- HMS3355F15
- MLS001241062
- 10-oxidanidylacridin-10-ium
- HMS2222K13
- Acridine 10-oxide
- cid_139143
- BDBM74194
- acridine N-oxide
- SMR000841198
- 10399-73-2
- CHEMBL1561666
- InChIKey： HYGIWTYYBBTQAL-UHFFFAOYSA-N
- Inchi： InChI=1S/C13H9NO/c15-14-12-7-3-1-5-10(12)9-11-6-2-4-8-13(11)14/h1-9H
- SMILES： C1C2C(=[N+]([O-])C3C(C=2)=CC=CC=3)C=CC=1

Computed Properties

Exact Mass: 195.06847
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 195.068
Heavy Atom Count: 15
Complexity: 209
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.5
Topological Polar Surface Area: 25.5Å²

Experimental Properties

LogP: 3.42150
PSA: 26.94
Refractive Index: 1.645
Boiling Point: 392.3°C at 760 mmHg
Flash Point: 191°C
Density: 1.18

Acridine, 10-oxide Related Literature

1. Chemical functionalization of N-doped carbon nanotubes: a powerful approach to cast light on the electrochemical role of specific N-functionalities in the oxygen reduction reaction

Giulia Tuci,Claudio Zafferoni,Andrea Rossin,Lapo Luconi,Antonella Milella,Matteo Ceppatelli,Massimo Innocenti,Yuefeng Liu,Cuong Pham-Huu,Giuliano Giambastiani Catal. Sci. Technol. 2016 6 6226
2. Pyridine N-oxides as coformers in the development of drug cocrystals

Basanta Saikia,Rajiv Khatioda,Pranita Bora,Bipul Sarma CrystEngComm 2016 18 8454
3. The peroxyacid oxidation of acridine

R. M. Acheson,B. Adcock J. Chem. Soc. C 1968 1045
4. 673. The bromination and nitration of acridine 10-oxide

R. M. Acheson,B. Adcock,G. M. Glover,L. E. Sutton J. Chem. Soc. 1960 3367
5. Subject index, 1972

J. Chem. Soc. Chem. Commun. 1972 1361
6. Infrared chemiluminescence from an organic compound

Frank McCapra,M. Taheri-Kadkhoda J. Chem. Soc. Chem. Commun. 1988 487
7. Synthesis of dibenzo[c,f]-1,2-oxazepines as primary stable photo-products in the photolyses of acridine 10-oxides

Sachiko Yamada,Masayuki Ishikawa,Chikara Kaneko J. Chem. Soc. Chem. Commun. 1972 1093
8. The effect of substituents on the photochemistry of phenazine N-oxides

Angelo Albini,Antonietta Barinotti,Gian Franco Bettinetti,Silvio Pietra J. Chem. Soc. Perkin Trans. 2 1977 238
9. Pyrolysis of 4-phenyl-2-oxa-3-azabicyclo[3,2,0]hepta-3,6-diene

Hiroshi Sukawa,Osamu Seshimoto,Takahiro Tezuka,Toshio Mukai J. Chem. Soc. Chem. Commun. 1974 696
10. Donor properties of acridine N-oxide

Carl J. Popp,Lawrence C. Nathan,Thomas E. McKean,Ronald O. Ragsdale J. Chem. Soc. A 1970 2394